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Compound of Interest

Compound Name:
1-(Bromomethyl)-3-

(difluoromethyl)benzene

Cat. No.: B582528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-
(Bromomethyl)-3-(difluoromethyl)benzene. The following procedures for personal protective

equipment (PPE), handling, and disposal are based on safety data for structurally similar

compounds and are intended to provide a robust framework for safe laboratory operations.

Chemical and Physical Properties
A summary of the known physical and chemical properties of related compounds is provided

below to offer a general understanding of the substance's characteristics.
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Property
1-bromomethyl-3,5-
difluoro-benzene

1-Bromomethyl-3-
Trifluoromethyl-Benzene

Molecular Formula C₇H₅BrF₂ C₈H₆BrF₃[1][2]

Molecular Weight 207.02 g/mol 239.03 g/mol [1][2]

Appearance Colorless to light yellow liquid
Clear, colorless to almost

colorless liquid[1]

Density 1.6 g/mL at 25 °C[3] 1.565 g/mL at 25 °C[1]

Boiling Point 65 °C at 4.5 mmHg[3] 69 °C at 4 mmHg[1]

Flash Point 82 °C 190 °F[1]

Personal Protective Equipment (PPE)
Based on the hazards associated with similar compounds, which include causing severe skin

burns and eye damage, the following personal protective equipment is mandatory.[3][4][5][6]
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

risk of splashing.

Protects against splashes and

vapors that can cause serious

eye damage.[5]

Hand Protection

Heavy-duty, chemically

resistant gloves (e.g., nitrile,

neoprene, or Viton).

Disposable nitrile gloves may

be suitable for incidental

contact but should be changed

immediately upon

contamination.

Prevents skin contact, which

can cause severe burns.[5]

Body Protection

A flame-resistant lab coat,

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities or increased splash

potential, a chemical-resistant

apron or suit is recommended.

Protects skin from exposure.

Respiratory Protection

All handling of this substance

must be conducted in a

certified chemical fume hood to

avoid inhalation of vapors. If

engineering controls are not

sufficient, a NIOSH/MSHA-

approved respirator may be

necessary.[4][5]

Prevents respiratory tract

irritation.[4][6]

Experimental Protocols: Handling and Disposal
Handling:
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[4] All work should be conducted within a certified chemical fume hood.

Weighing and Transferring: For liquid transfers, use appropriate glassware and techniques to

minimize splashing.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[7]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

Spill Response:

Evacuation: Evacuate the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as sand, silica gel, or universal

binder.[7]

Collection: Collect the absorbed material and place it into a sealed, properly labeled

container for halogenated organic waste.[5]

Decontamination: Clean the spill area thoroughly.

Disposal:

Waste Collection: Collect all waste containing 1-(Bromomethyl)-3-
(difluoromethyl)benzene in a dedicated, properly labeled, and sealed container for

halogenated organic waste.[5] Do not mix with other waste streams.[5][8]

Disposal Procedure: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[5][8][9] Do not dispose of it down the drain.[7][8]
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Safe Handling Workflow for 1-(Bromomethyl)-3-(difluoromethyl)benzene

Preparation

Handling

Waste & Disposal

Emergency

Review Safety Data Sheet (for similar compounds)

Verify fume hood certification

Locate and test safety shower/eyewash

Don appropriate PPE

Work within fume hood

Proceed to handling

Transfer chemical carefully

Keep container closed when not in use Spill

Accident

Personal Exposure

Accident

Segregate halogenated organic waste

Generate waste

Store in sealed, labeled container

Arrange for licensed disposal

Evacuate and ventilate Use safety shower/eyewash

Absorb with inert material

Collect for disposal

Seek immediate medical attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b582528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: This diagram outlines the key steps and decision points for the safe handling of 1-
(Bromomethyl)-3-(difluoromethyl)benzene, from preparation through to disposal and

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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